5,5'-(Hydroxyphosphoryl)diisophthalic acid
Overview
Description
5,5'-(Hydroxyphosphoryl)diisophthalic acid is a useful research compound. Its molecular formula is C16H11O10P and its molecular weight is 394.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
1. Selective Separation in Gas Processing
5,5'-(Hydroxyphosphoryl)diisophthalic acid has been used in the construction of metal-organic frameworks (MOFs) for the selective separation of gases. A study demonstrated that a framework developed using this acid showed high selectivity in separating methane from natural gas and pyrolysis gas (Li et al., 2016).
2. Enhancing Membrane Gas Separation
This compound has also been applied in enhancing the performance of polymer composite membranes for gas separation. Research indicated that incorporating 5-hydroxyisophthalic acid into a poly(ethylene oxide) matrix significantly improved CO2/N2 selectivity and CO2 permeability in these membranes (Yoon & Kang, 2018).
3. Coordination Polymers and Supramolecular Assemblies
Studies have explored the coordination patterns of this compound ligands with metal ions, leading to the creation of new coordination-driven assemblies. These have potential applications in material science due to their diverse polymeric architectures (Karmakar & Goldberg, 2011).
4. Development of pH Sensors
This acid has been used in the development of a uranium-based metal-organic framework that acts as a turn-on fluorescent pH sensor. This framework could potentially be used for pH sensing in real environmental samples, such as in sewage treatment plants (Gu et al., 2020).
5. Chemosensors for Cytosine Detection
A chemosensor developed using a pyrene-appended 5-hydroxyisophthalic acid derivative showed significant promise for the selective detection and quantification of cytosine in various human cancer cells (Sarkar et al., 2017).
6. Metal Oxide Surface Binding
Research has highlighted the potential of 5-hydroxyisophthalic acid derivatives as effective binders to metal oxide surfaces, which is crucial in the design of inorganic/organic hybrid materials (Komati et al., 2018).
7. Phasing Tool in Protein Structure Determination
5-Amino-2,4,6-tribromoisophthalic acid, a related compound, has been used as a phasing tool for protein structure determination, representing a novel approach in the field of biological crystallography (Beck, Gruene & Sheldrick, 2010).
Properties
IUPAC Name |
5-[(3,5-dicarboxyphenyl)-hydroxyphosphoryl]benzene-1,3-dicarboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11O10P/c17-13(18)7-1-8(14(19)20)4-11(3-7)27(25,26)12-5-9(15(21)22)2-10(6-12)16(23)24/h1-6H,(H,17,18)(H,19,20)(H,21,22)(H,23,24)(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIOQUEOMFLZFJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)P(=O)(C2=CC(=CC(=C2)C(=O)O)C(=O)O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11O10P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.